An In-depth Technical Guide to M8891: A Novel Methionine Aminopeptidase 2 (MetAP2) Inhibitor
An In-depth Technical Guide to M8891: A Novel Methionine Aminopeptidase 2 (MetAP2) Inhibitor
Disclaimer: Initial searches for the compound "ES-8891" did not yield any matching results in scientific literature or public databases. However, a significant body of research exists for a closely related compound designation, M8891 , a selective and reversible inhibitor of Methionine Aminopeptidase 2 (MetAP2). This guide provides a comprehensive overview of M8891, which is presumed to be the intended subject of inquiry.
Introduction
M8891 is an orally active, reversible, and brain-penetrant small molecule that selectively inhibits Methionine Aminopeptidase 2 (MetAP2).[1][2] MetAP2 is a metalloprotease that plays a crucial role in the maturation of nascent proteins by cleaving the N-terminal methionine.[2][3] This enzymatic activity is essential for the proper function and stability of a subset of proteins involved in cell proliferation and survival.[4][5] Notably, MetAP2 is a key regulator of endothelial cell growth and proliferation, making it a compelling target for anti-angiogenic therapies in oncology.[4][6][7] M8891 has demonstrated potent anti-angiogenic and anti-tumoral activity in preclinical models and has been evaluated in a Phase I clinical trial for the treatment of advanced solid tumors.[3][4][8]
Core Compound Properties and Activity
M8891 is a potent and highly selective inhibitor of MetAP2, with minimal activity against the related isoform MetAP1.[1][3] Its reversible binding mechanism and favorable pharmacokinetic profile distinguish it from earlier generations of irreversible MetAP2 inhibitors, such as fumagillin and its derivatives, which were associated with significant off-target toxicities.[3][4]
Quantitative Data Summary
The following tables summarize the key in vitro and in vivo pharmacological data for M8891.
Table 1: In Vitro Activity of M8891
| Parameter | Value | Cell Line/System | Reference |
| MetAP2 IC₅₀ | 54 nM | Enzymatic Assay | [1][2] |
| MetAP2 Kᵢ | 4.33 nM | Enzymatic Assay | [1][2] |
| MetAP1 IC₅₀ | >10 µM | Enzymatic Assay | [1][2] |
| HUVEC Proliferation IC₅₀ | 20 nM | Human Umbilical Vein Endothelial Cells | [1] |
| MetEF1α Accumulation EC₅₀ | 14–37 nmol/L | A549 Lung Cancer Cells | [9] |
Table 2: Preclinical Pharmacokinetics of M8891
| Species | Clearance (CL) | Volume of Distribution (Vss) | Oral Bioavailability (F) | Reference |
| Rodents/Non-rodents | 0.03–0.4 L/h/kg | 0.23–1.3 L/kg | 40–80% | [1] |
Table 3: Clinical Pharmacokinetics and Efficacy of M8891 (Phase I)
| Parameter | Finding | Study Population | Reference |
| Dose Escalation | 7–80 mg once daily | Patients with advanced solid tumors | [4][10] |
| Recommended Phase II Dose | 35 mg once daily | Monotherapy | [4][10] |
| Most Common TEAE | Platelet count decrease | [4][10] | |
| Clinical Activity | 25.9% of patients had stable disease (42–123 days) | [4][10] |
Mechanism of Action and Signaling Pathways
MetAP2's primary function is the co-translational cleavage of the initiator methionine from nascent polypeptide chains, a critical step for the maturation and function of many proteins.[3][11] Inhibition of MetAP2 by M8891 leads to the accumulation of proteins with an unprocessed N-terminal methionine.[2] This disruption of protein maturation has two primary downstream effects that contribute to its anti-cancer activity:
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Anti-angiogenic Effects: MetAP2 is essential for the proliferation of endothelial cells, which are the building blocks of new blood vessels.[4][6] By inhibiting MetAP2, M8891 impairs endothelial cell growth, thereby suppressing angiogenesis, the process by which tumors develop their own blood supply.[8][12]
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Antiproliferative Effects: In addition to its effects on endothelial cells, M8891 can directly inhibit the proliferation of some tumor cells.[1][8] The precise mechanisms are not fully elucidated but may involve the activation of the p53 tumor suppressor pathway and its downstream effector p21, leading to cell cycle arrest in the G1 phase.[9][13]
A key pharmacodynamic biomarker for MetAP2 inhibition is the accumulation of the unprocessed, methionylated form of eukaryotic translation elongation factor 1 alpha 1 (Met-EF1α).[2][11] The levels of Met-EF1α in tumor biopsies and peripheral blood mononuclear cells can be used to assess the degree of target engagement by M8891.[4][14]
Signaling Pathway Diagram
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. cancer-research-network.com [cancer-research-network.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. aacrjournals.org [aacrjournals.org]
- 5. Methionine aminopeptidase-2 is a pivotal regulator of vasculogenic mimicry - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Facebook [cancer.gov]
- 7. Methionine Aminopeptidase-2 Regulates Human Mesothelioma Cell Survival: Role of Bcl-2 Expression and Telomerase Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. aacrjournals.org [aacrjournals.org]
- 10. researchgate.net [researchgate.net]
- 11. Novel Methionine Aminopeptidase 2 Inhibitor M8891 Synergizes with VEGF Receptor Inhibitors to Inhibit Tumor Growth of Renal Cell Carcinoma Models - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. medkoo.com [medkoo.com]
- 13. aacrjournals.org [aacrjournals.org]
- 14. Preclinical Pharmacokinetics and Translational Pharmacokinetic/Pharmacodynamic Modeling of M8891, a Potent and Reversible Inhibitor of Methionine Aminopeptidase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
